Cas no 16514-83-3 (Squalane-d62)

Squalane-d62 Properties

Names and Identifiers

• Tetracosane-1,1,1,2,3,3,4,4,5,5,6,7,7,8,8,9,9,10,11,11,12,12,13,13,14,14,15,16,16,17,17,18,18,19,20,20,21,21,22,22,23,24,24,24-d44,2,6,10,15,19,23-hexa(methyl-d3)-
• 2,6,10,15,19,23-HEXAMETHYLTETRACOSANE-D62
• Tetracosane-1,1,1,2,3,3,4,4,5,5,6,7,7,8,8,9,9,10,11,11,12,12,13,13,14,14,15,16,16,17,17,18,18,19,20,20,21,21,22,22,23,24,24,2
• 2H,6H,10H,15H,19H,23H-dotriacontadeuterio-2,6,10,15,19,23-hexakis-trideuteriomethyl-tetracosane
• Dalargin(wound healing peptide: Afonskaya N.I. Bull.Exp.Biol.Med. 12, 754, 1986)
• dohexacontadeuterio-squalane
• H-SER-GLN-ALA-PHE-LEU-PHE-GLN-PRO-GLN-ARG-PHE-NH2
• SQAFLFQPQRFa
• SQAFLFQPQRF-NH2
• Squalan-d(62)
• HexaMethyltetracosane-d62
• 16514-83-3
• D99180
• n-Squalene-d62
• CS-0567913
• perdeuterosqualane
• HY-N7113S
• squalane-d62
• 1,1,1,2,3,3,4,4,5,5,6,7,7,8,8,9,9,10,11,11,12,12,13,13,14,14,15,16,16,17,17,18,18,19,20,20,21,21,22,22,23,24,24,24-tetratetracontadeuterio-2,6,10,15,19,23-hexakis(trideuteriomethyl)tetracosane
• +Expand

• InChIKey： PRAKJMSDJKAYCZ-SMFALFTRSA-N
• Inchi： InChI=1S/C30H62/c1-25(2)15-11-19-29(7)23-13-21-27(5)17-9-10-18-28(6)22-14-24-30(8)20-12-16-26(3)4/h25-30H,9-24H2,1-8H3/i1D3,2D3,3D3,4D3,5D3,6D3,7D3,8D3,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D,26D,27D,28D,29D,30D
• SMILES： [2H]C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C(C([2H])([2H])[2H])([2H])C([2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])C([2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])C([2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])C([2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])C([2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])C([2H])([2H])[2H])([2H])[2H]

Computed Properties

• Exact Mass: 547.262939999998
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 21
• Monoisotopic Mass: 484.874310226g/mol
• Heavy Atom Count: 30
• Complexity: 308
• Isotope Atom Count: 62
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Boiling Point: 470.3±0.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 217.8±0.0 °C
• Color/Form: No data avaiable
• Density: 0.8±0.1 g/cm3